2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole . Thiazole, on the other hand, is a similar heterocyclic compound that contains a nitrogen and a sulfur atom .
Molecular Structure Analysis
The molecular structure of these compounds is determined by the arrangement of atoms and the bonds between them. Imidazole, for example, contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . The physical and chemical properties of a compound depend on its molecular structure and the nature of the functional groups present.Scientific Research Applications
Synthesis and Antibacterial Activity
Research into the synthesis of derivatives related to 2-((1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(thiazol-2-yl)acetamide and their antibacterial properties has been a significant area of interest. Kumaraswamy Gullapelli et al. (2014) synthesized compounds with antibacterial activity by reacting 2-(4-aminophenyl) benzimidazole with 2-mercapto-4-hydroxy-6-methyl pyramidine, derived from p-amino benzoic acid and benzene 1,2 diamine Gullapelli, K., Thupurani, M., & Brahmeshwari, G. (2014). Another study by K. Ramalingam et al. (2019) focused on synthesizing benzimidazole derivatives as antibacterial agents, starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, indicating significant activity against bacteria Ramalingam, K., Ramesh, D., & Sreenivasulu, B. (2019).
Antioxidant and Antitumor Applications
J. Basta et al. (2017) explored benzimidazole derivatives as antioxidants for base oil, demonstrating their potential in inhibiting oil oxidation Basta, J., El-Bassoussi, A., Salem, A., Nessim, M., Ahmed, M., & Attia, S. (2017). Furthermore, the synthesis of new benzimidazole–thiazole derivatives as anticancer agents was undertaken by Z. M. Nofal et al. (2014), who evaluated their cytotoxic activity against HepG2 and PC12 cell lines, showing promising results Nofal, Z. M., Soliman, E., El-Karim, S. H. A., El-Zahar, M., Srour, A. M., Sethumadhavan, S., & Maher, T. (2014).
Enzyme Inhibition for Therapeutic Use
The discovery of clinical candidate K-604 by K. Shibuya et al. (2018), a potent inhibitor of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, demonstrates the therapeutic potential of benzimidazole derivatives in treating diseases involving ACAT-1 overexpression Shibuya, K., Kawamine, K., Ozaki, C., Ohgiya, T., Edano, T., Yoshinaka, Y., & Tsunenari, Y. (2018).
Mechanism of Action
The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
Properties
IUPAC Name |
2-[1-benzyl-5-(hydroxymethyl)imidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S2/c21-10-13-8-18-16(20(13)9-12-4-2-1-3-5-12)24-11-14(22)19-15-17-6-7-23-15/h1-8,21H,9-11H2,(H,17,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSAWYOSXFIEAHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)NC3=NC=CS3)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.